Cas no 2138064-54-5 (1-oxa-7-azaspiro4.4nonane, trifluoroacetic acid)

• Product Name: 1-oxa-7-azaspiro4.4nonane, trifluoroacetic acid
• CAS No: 2138064-54-5
• MF: C₉H₁₄F₃NO₃
• MW: 241.207573413849
• MDL: MFCD31629000
• CID: 4640601
• PubChem ID: 137698812
• Update Time: 2025-10-29

1-oxa-7-azaspiro4.4nonane, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 1-oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid
• 1-Oxa-7-azaspiro[4.4]nonane 2,2,2-trifluoroacetate
• 1-oxa-7-azaspiro4.4nonane, trifluoroacetic acid

• MDL： MFCD31629000
• Inchi： 1S/C7H13NO.C2HF3O2/c1-2-7(9-5-1)3-4-8-6-7;3-2(4,5)1(6)7/h8H,1-6H2;(H,6,7)
• InChI Key： RIZBNRGDMKRKNB-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O1CCCC21CNCC2

Computed Properties

• Exact Mass: 241.09257779 g/mol
• Monoisotopic Mass: 241.09257779 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 199
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.6
• Molecular Weight: 241.21

Additional information on 1-oxa-7-azaspiro4.4nonane, trifluoroacetic acid

Exploring the Versatile Applications of 1-oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid (CAS No. 2138064-54-5) in Modern Chemistry

The compound 1-oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid (CAS No. 2138064-54-5) has emerged as a significant player in the field of organic chemistry, particularly in pharmaceutical and materials science research. This spirocyclic compound, characterized by its unique 1-oxa-7-azaspiro[4.4]nonane core structure, offers remarkable versatility in synthetic applications. The presence of the trifluoroacetic acid moiety enhances its reactivity, making it a valuable intermediate in complex molecular architectures.

Recent studies highlight the growing importance of spirocyclic compounds like 1-oxa-7-azaspiro[4.4]nonane in drug discovery. Researchers are particularly interested in their potential to improve drug bioavailability and target specificity. The trifluoroacetic acid component further expands its utility in peptide synthesis and catalysis, addressing common challenges in modern pharmaceutical development.

The synthesis of 1-oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid typically involves advanced organic transformations, with careful attention to stereochemistry and purity control. Analytical techniques such as NMR and mass spectrometry are crucial for characterizing this compound, ensuring its suitability for high-value applications. The CAS registry number 2138064-54-5 serves as a unique identifier for researchers sourcing this material.

In materials science, the spiro[4.4]nonane framework demonstrates intriguing properties for polymer modification and functional material design. The 1-oxa-7-aza configuration contributes to enhanced thermal stability and solubility characteristics, while the trifluoroacetic acid group offers opportunities for further chemical modification. These features make it particularly relevant for developing advanced coatings and specialty chemicals.

Market trends indicate increasing demand for specialized spirocyclic compounds like 1-oxa-7-azaspiro[4.4]nonane derivatives. Pharmaceutical companies are actively investigating their potential in CNS drug development and anti-inflammatory applications. The compound's unique structure (CAS 2138064-54-5) positions it as a promising candidate for next-generation therapeutic agents.

From a synthetic chemistry perspective, the trifluoroacetic acid salt form of 1-oxa-7-azaspiro[4.4]nonane offers practical advantages in handling and storage. This characteristic, combined with its well-defined CAS number 2138064-54-5, facilitates its integration into automated synthesis platforms and high-throughput screening processes.

Environmental and safety considerations for 1-oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal handling conditions, proper ventilation and personal protective equipment are recommended when working with this material (CAS 2138064-54-5).

The future outlook for 1-oxa-7-azaspiro[4.4]nonane chemistry appears promising, with ongoing research exploring novel derivatives and applications. The combination of its spirocyclic core and trifluoroacetic acid functionality (CAS 2138064-54-5) continues to inspire innovative approaches in both academic and industrial settings.

For researchers seeking reliable information about 1-oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid, the CAS number 2138064-54-5 serves as a crucial reference point. This identifier ensures accurate communication across scientific literature, patent applications, and material safety documentation.

In conclusion, 1-oxa-7-azaspiro[4.4]nonane, trifluoroacetic acid (CAS 2138064-54-5) represents an important building block in contemporary chemical research. Its unique structural features and versatile reactivity profile make it valuable for diverse applications ranging from medicinal chemistry to advanced material development.